N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H15N3O3S2/c1-21(18,19)16-6-2-3-11(16)13(17)15-9-4-5-10-12(7-9)20-8-14-10/h4-5,7-8,11H,2-3,6H2,1H3,(H,15,17)
• InChI Key: ZQMHDWTWTDCDKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C(=O)NC2=CC3=C(C=C2)N=CS3
• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol

Description

N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide is a chemical compound that has attracted the attention of researchers due to its potential applications in various fields. This compound is a member of the benzothiazole family and has been studied extensively for its biological activities.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and tyrosinase. It also exhibits antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are associated with various diseases. It also exhibits antitumor activity and has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide is its potential applications in various fields, including medicine and agriculture. However, the compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide. One direction is to study the compound's potential applications in treating various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to optimize the synthesis process to obtain higher yields and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide is a complex process that involves several steps. The first step is the synthesis of 1-methylsulfonylpyrrolidine-2-carboxylic acid, which is then reacted with 2-aminothiophenol to form this compound. The synthesis process has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-(1,3-benzothiazol-6-yl)-1-methylsulfonylpyrrolidine-2-carboxamide has been extensively studied for its biological activities. It has been shown to have potential applications in treating various diseases, including cancer, Alzheimer's disease, and diabetes. The compound has also been studied for its antimicrobial and antifungal properties.